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Compound of Interest

Compound Name: 3-(1-Pyrrolidino)propionitrile

Cat. No.: B1330160 Get Quote

An In-depth Technical Guide to 3-(1-
Pyrrolidino)propionitrile
This technical guide provides a comprehensive overview of the molecular structure and

properties of 3-(1-Pyrrolidino)propionitrile, a chemical compound of interest to researchers

and professionals in drug development and chemical synthesis.

Molecular and Physicochemical Properties
3-(1-Pyrrolidino)propionitrile is a chemical intermediate with a distinct molecular architecture.

The quantitative data for this compound are summarized in the table below, offering a clear

comparison of its key properties.
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Property Value References

Molecular Formula C₇H₁₂N₂ [1][2][3][4][5][6]

Molecular Weight 124.18 g/mol [2][3][4][5][6][7]

CAS Registry Number 26165-45-7 [1][2][6]

Boiling Point
110-112°C at 28 Torr132-

133°C at 10mm
[1][2][3][7]

Density 1.04 g/cm³ [2][3][5][7]

Refractive Index 1.466 [2][3][5]

Flash Point 104-105°C at 15mm [2][3][7]

EINECS Number 247-493-0 [2][5]

Molecular Structure
The molecular structure of 3-(1-Pyrrolidino)propionitrile consists of a pyrrolidine ring

attached to a propionitrile group. The pyrrolidine is a five-membered saturated heterocycle

containing one nitrogen atom. This nitrogen atom is bonded to the third carbon of the

propionitrile chain. The nitrile group (-C≡N) is located at the end of this three-carbon chain.

Caption: Molecular structure of 3-(1-Pyrrolidino)propionitrile.

This guide serves as a foundational resource for professionals requiring detailed information on

3-(1-Pyrrolidino)propionitrile. The provided data and structural representation are essential

for experimental design, synthesis planning, and further research applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://matrix.staging.1int.co.uk/product/buy-3-1-pyrrolidinopropionitrile-4890
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm?N=Europe
https://www.chembk.com/en/chem/3-(pyrrolidin-1-yl)propanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidinepropionitrile
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm?N=Europe
https://www.chembk.com/en/chem/3-(pyrrolidin-1-yl)propanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidinepropionitrile
https://www.chembk.com/en/chem/3-(1-Pyrrolidino)propionitrile
https://matrix.staging.1int.co.uk/product/buy-3-1-pyrrolidinopropionitrile-4890
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Pyrrolidinepropionitrile
https://matrix.staging.1int.co.uk/product/buy-3-1-pyrrolidinopropionitrile-4890
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://www.chembk.com/en/chem/3-(1-Pyrrolidino)propionitrile
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://www.chembk.com/en/chem/3-(pyrrolidin-1-yl)propanenitrile
https://www.chembk.com/en/chem/3-(1-Pyrrolidino)propionitrile
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://www.chembk.com/en/chem/3-(pyrrolidin-1-yl)propanenitrile
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB4170280.htm
https://www.chembk.com/en/chem/3-(1-Pyrrolidino)propionitrile
https://www.chemwhat.com/3-1-pyrrolidinopropionitrile-cas-26165-45-7/
https://www.chembk.com/en/chem/3-(pyrrolidin-1-yl)propanenitrile
https://www.benchchem.com/product/b1330160?utm_src=pdf-body
https://www.benchchem.com/product/b1330160?utm_src=pdf-body
https://www.benchchem.com/product/b1330160?utm_src=pdf-body
https://www.benchchem.com/product/b1330160?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]

2. chemwhat.com [chemwhat.com]

3. 3-(1-PYRROLIDINO)PROPIONITRILE | 26165-45-7 [amp.chemicalbook.com]

4. 3-(1-PYRROLIDINO)PROPIONITRILE | 26165-45-7 [amp.chemicalbook.com]

5. chembk.com [chembk.com]

6. Pyrrolidine-1-propiononitrile | C7H12N2 | CID 117743 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. chembk.com [chembk.com]

To cite this document: BenchChem. ["3-(1-Pyrrolidino)propionitrile" molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330160#3-1-pyrrolidino-propionitrile-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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